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Compound of Interest

4-Nitrophenyl!
Compound Name:
phosphorodichloridate

Cat. No.: B1294478

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the stability and recommended storage
conditions for 4-Nitrophenyl phosphorodichloridate (NPPDC). NPPDC is a highly reactive
organophosphorus compound widely utilized as a reagent in the synthesis of phosphonates
and phosphoramidates, which are crucial intermediates in the development of pharmaceuticals
and agrochemicals. Due to its reactivity, proper handling and storage are paramount to ensure
its integrity and safety.

Physicochemical Properties

A summary of the key physicochemical properties of 4-Nitrophenyl phosphorodichloridate is
presented below.
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Property Value
CAS Number 777-52-6
Molecular Formula CeHaCIl2NO4P
Molecular Weight 255.98 g/mol
Off-white to pale pink or yellow to light brown
Appearance .
solid
Melting Point 44-45 °C
Boiling Point 182-183 °C at 13 mmHg
N Slightly soluble in Chloroform. Reacts with
Solubility

water.

Stability Profile

4-Nitrophenyl phosphorodichloridate is a moisture-sensitive and hygroscopic compound.[1]
Its stability is significantly influenced by environmental conditions such as temperature,
humidity, and pH.

Hydrolytic Instability: The primary route of degradation for NPPDC is hydrolysis. The two
phosphorus-chlorine (P-CI) bonds are highly susceptible to nucleophilic attack by water. This
reaction is rapid and leads to the formation of 4-nitrophenyl phosphoric acid and hydrochloric
acid. The kinetics of this hydrolysis are dependent on pH and temperature, with the reaction
rate generally increasing with higher temperatures and decreasing with lower pH.[2]

Thermal Stability: While specific decomposition temperature data is not readily available, it is
recommended to store the compound at refrigerated temperatures to minimize thermal
degradation.

Incompatibilities: 4-Nitrophenyl phosphorodichloridate is incompatible with a range of
substances. Contact with these should be strictly avoided to prevent vigorous or hazardous
reactions.
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Incompatible Materials

Water / Moisture

Strong Bases

Strong Oxidizing Agents

Alcohols

Recommended Storage Conditions

To maintain the quality and ensure the safe handling of 4-Nitrophenyl
phosphorodichloridate, the following storage conditions are recommended.

Parameter Recommendation
Temperature 2-8 °C (Refrigerated)
Store under an inert gas (e.g., Nitrogen or
Atmosphere
Argon)
) Airtight, well-sealed containers. Amber glass is
Container _
preferable to protect from light.
Environment A dry, well-ventilated place is essential.

Decomposition Pathway

The decomposition of 4-Nitrophenyl phosphorodichloridate in the presence of water
proceeds through a stepwise hydrolysis mechanism. The following diagram illustrates the
putative pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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